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Introduction

Isazofos is an organophosphate nematicide and insecticide that has been utilized for the
control of a variety of soil-dwelling pests. Its primary mode of action is the inhibition of
acetylcholinesterase (AChE), an essential enzyme in the nervous system of nematodes and
insects. This inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting
in paralysis and eventual death of the target organism. These application notes provide a
summary of the available data on the efficacy of Isazofos against specific plant-parasitic
nematodes and detailed protocols for conducting nematicide efficacy studies.

Data Presentation: Efficacy of Isazofos Against
Plant-Parasitic Nematodes

The following tables summarize the quantitative data from a study evaluating the efficacy of
Isazofos against lance (Hoplolaimus galeatus) and stunt (Tylenchorhynchus dubius)
nematodes on turfgrass.

Table 1: Efficacy of Isazofos against Hoplolaimus galeatus on Turfgrass
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Application L Days After Mean Number
Application . Percent
Rate (kg First of Nematodes /
. Method o . Control
a.i./ha) Application 100 cm?® soil

High-Pressure
2.3 Injection (30° 32 45 55%

nozzle)

High-Pressure

2.3 Injection (60° 32 40 60%
nozzle)
Control Untreated 32 100 0%

High-Pressure
61 (after 2nd

2.3 Injection (60° o 25 75%
application)
nozzle)
Control Untreated 61 100 0%

Table 2: Efficacy of Isazofos against Tylenchorhynchus dubius on Turfgrass

Application L Days After Mean Number
Application . Percent
Rate (kg First of Nematodes /
. Method o . Control
a.i./ha) Application 100 cm?® soil

High-Pressure
2.3 Injection (30° 32 110 45%

nozzle)

High-Pressure

2.3 Injection (60° 32 90 55%
nozzle)
Control Untreated 32 200 0%

High-Pressure
61 (after 2nd

2.3 Injection (60° o 60 70%
application)
nozzle)
Control Untreated 61 200 0%
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Experimental Protocols

Protocol 1: Efficacy of Isazofos against Turfgrass
Nematodes (Hoplolaimus galeatus and
Tylenchorhynchus dubius)

This protocol is based on the methodology described in studies evaluating Isazofos for the
control of nematodes on turfgrass.

1. Experimental Site and Plot Design:

e Select a turfgrass area (e.g., golf course fairway, research plot) with a known infestation of
the target nematodes.

» Establish plots of a suitable size (e.g., 1.5 m x 3.0 m) arranged in a randomized complete
block design with a sufficient number of replicates (e.g., 4-5).

2. Treatment Application:
o Nematicide: Isazofos emulsifiable concentrate (EC) formulation.

o Application Rate: Prepare a solution to deliver the desired rate of active ingredient (e.g., 2.3
kg a.i./ha).

o Application Method: Utilize a high-pressure liquid injector calibrated to deliver the nematicide
solution into the root zone of the turfgrass. Different nozzle angles (e.g., 30° and 60°) can be
tested.

o Control: Include untreated control plots that receive no nematicide application. A water-only
application using the same injection method can also be included.

3. Post-Application Maintenance:

« Irrigate the plots immediately after application to wash the nematicide off the foliage and into
the soil profile.

e Maintain the turfgrass according to standard practices for the specific grass type.
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4. Data Collection:

o Collect soil samples from each plot at predetermined intervals (e.g., 16, 32, 43, 61 days after
treatment).

e Use a standard soil probe to collect multiple cores from each plot to a depth of 10-15 cm.
o Combine the cores from each plot to form a composite sample.
5. Nematode Extraction and Counting:

o Extract nematodes from a subsample of soil (e.g., 100 cm?) using a standard method such
as centrifugal flotation or Baermann funnel technique.

« ldentify and count the target nematode species under a dissecting microscope.
6. Data Analysis:

e Analyze the nematode count data using appropriate statistical methods (e.g., ANOVA) to
determine the effect of the Isazofos treatments compared to the control.

Calculate the percentage of nematode control for each treatment.

Protocol 2: General Protocol for Efficacy of Isazofos
against Root-Knot Nematodes (Meloidogyne spp.) on a
Susceptible Crop (e.g., Tomato, Cucumber)

This is a generalized protocol as specific studies with detailed methodologies for Isazofos
against root-knot nematodes on these crops were not readily available. Researchers should
adapt this protocol based on their specific experimental conditions.

1. Plant Material and Growth Conditions:
o Use a susceptible cultivar of the host plant (e.g., tomato 'Rutgers’, cucumber 'Poinsett 76").
e Grow seedlings in a sterilized soil mix in a greenhouse or controlled environment.

2. Nematode Inoculum:
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Use a pure culture of the target root-knot nematode species (e.g., Meloidogyne incognita).
Extract eggs from infected plant roots using a sodium hypochlorite solution.
Calibrate the egg suspension to a known concentration.
. Experimental Design and Inoculation:
Transplant seedlings into individual pots containing sterilized soil.
Arrange the pots in a completely randomized design with sufficient replications.

Inoculate each pot with a standardized number of nematode eggs (e.g., 5,000 eggs per pot)
a few days after transplanting.

. Isazofos Application:
Nematicide: Isazofos formulation (e.g., granular or emulsifiable concentrate).

Application Rate: Apply Isazofos at different rates to determine the dose-response
relationship. The rates should be calculated based on the soil volume or surface area of the
pot.

Application Method:

o Granular: Incorporate the granules into the soil at the time of transplanting or as a side-
dressing.

o Emulsifiable Concentrate: Apply as a soil drench, ensuring even distribution of the
solution.

Control: Include an untreated, inoculated control group and a non-inoculated, untreated
control group.

. Data Collection (4-6 weeks after inoculation):

Plant Growth Parameters: Measure shoot height, shoot fresh and dry weight, and root fresh
and dry weight.
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» Nematode Parameters:
o Root Galling Index: Score the severity of root galling on a scale of 0 to 5 or 0 to 10.
o Egg Mass Number: Stain the roots with phloxine B and count the number of egg masses.

o Nematodes in Soil: Extract and count the number of second-stage juveniles (J2s) from the
soil in each pot.

6. Data Analysis:

» Statistically analyze the data to compare the effects of different Isazofos concentrations on
plant growth and nematode reproduction parameters.

Mandatory Visualization
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Caption: Cholinergic signaling at the nematode neuromuscular junction and the inhibitory

action of Isazofos.
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Start: Nematicide Efficacy Trial

Experimental Setup
- Select infested site
- Establish plots (Randomized Block Design)
- Prepare nematicide solution

'

Treatment Application
- Apply Isazofos at specified rates
- Include untreated controls

'

Post-Application
- Irrigation
- Standard crop/turf maintenance

'

Data Collection
- Collect soil/root samples at intervals

l

Nematode Extraction
- Use standard methods (e.g., centrifugal flotation)

'

Nematode Counting & Identification
- Microscopic analysis

'

Data Analysis
- Statistical analysis (ANOVA)
- Calculate percent control

End: Efficacy Determined

Click to download full resolution via product page

Caption: General workflow for conducting a nematicide efficacy trial with Isazofos.
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 To cite this document: BenchChem. [Application of Isazofos in Nematicide Efficacy Studies:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052178#application-of-isazofos-in-nematicide-
efficacy-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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